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Compound of Interest

Compound Name:
Heptadecan-9-yl 10-

bromodecanoate

Cat. No.: B15548615 Get Quote

Technical Support Center: Heptadecan-9-yl 10-
bromodecanoate
Welcome to the technical support center for "Heptadecan-9-yl 10-bromodecanoate." This

guide is designed to assist researchers, scientists, and drug development professionals in

troubleshooting issues related to the use of this molecule, with a particular focus on

overcoming low coupling efficiency in nucleophilic substitution reactions.

Frequently Asked Questions (FAQs)
Q1: What is Heptadecan-9-yl 10-bromodecanoate?

Heptadecan-9-yl 10-bromodecanoate is a lipid molecule with the chemical formula

C27H53BrO2.[1] It is primarily used as an intermediate in the synthesis of other complex lipid

molecules.[2] Its structure consists of a long hydrocarbon chain with a bromine atom at the 10-

position of the decanoate group, making it a suitable substrate for nucleophilic substitution

reactions. The bromide ion is a good leaving group for such reactions.[3]

Q2: What are the common applications of this compound?

This compound is a building block for the synthesis of various lipid-based structures, including

those used in the formation of lipid nanoparticles for drug delivery applications.[2][4] The
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bromo-functional group allows for the attachment of various moieties through nucleophilic

substitution.

Q3: What type of reaction is typically used to couple a molecule to Heptadecan-9-yl 10-
bromodecanoate?

The most common reaction is a nucleophilic substitution, where a nucleophile attacks the

carbon atom attached to the bromine, displacing the bromide ion. This can proceed through

either an SN1 or SN2 mechanism, depending on the reaction conditions and the nature of the

nucleophile.[5][6][7]

Troubleshooting Low Coupling Efficiency
Low coupling efficiency is a common challenge in organic synthesis. The following sections

provide a structured approach to identifying and resolving the root causes of poor reaction

yields when using Heptadecan-9-yl 10-bromodecanoate.

Initial Troubleshooting Workflow
If you are experiencing low yields, this workflow can help you diagnose the potential issue.
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Low Coupling Yield
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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